Cas no 1174665-95-2 (1-Benzyl-1H-pyrazole-4-carbonyl chloride)

• Product Name: 1-Benzyl-1H-pyrazole-4-carbonyl chloride
• CAS No: 1174665-95-2
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD12403335
• CID: 4575115
• Update Time: 2023-04-05

1-Benzyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-pyrazole-4-carbonyl chloride
• 1H-Pyrazole-4-carbonyl chloride, 1-(phenylmethyl)-

• MDL： MFCD12403335
• Inchi： 1S/C11H9ClN2O/c12-11(15)10-6-13-14(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： KCSLMSWFSIEWJR-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=CN(CC2=CC=CC=C2)N=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 366.7±25.0 °C at 760 mmHg
• Flash Point: 175.6±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Benzyl-1H-pyrazole-4-carbonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives